tetranitratoaurate(III)

• Molecular Formula: AuH4N4O12
• Molecular Weight: 449.02 g/mol
• IUPAC Name: gold;nitric acid
• InChI: InChI=1S/Au.4HNO3/c;4*2-1(3)4/h;4*(H,2,3,4)
• InChI Key: XXJBOQPXPOUPNA-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[N+](=O)(O)[O-].[Au]

Description

Tetranitratoaurate(1-) is a gold coordination entity.

Scientific Research Applications

Crystal Structure Analysis

• Tetranitratoaurate(III) has been analyzed for its crystal structure, particularly in its potassium form, potassium tetranitratoaurate(III). The compound consists of discrete K+ and [Au(NO3)4]– ions. The gold atom is coordinated in a square planar manner by four unidentate nitrato groups. This research provides insights into the structural aspects of tetranitratoaurate(III) and its variants (Garner & Wallwork, 1970).

Preparation, Spectra, and Properties

• The preparation, vibrational spectra, and properties of tetranitratoaurates(III) have been extensively studied. This includes the investigation of different salts like MAu(NO3)4 (M = Na, K, Rb, Cs, NO2, and NO). The focus on tetranitratoaurates(III) has contributed to understanding their potential applications in various fields, given their unique structural and spectral properties (Addison, Brownlee, & Logan, 1972).

X-Ray Crystal Structures

• Research on tetranitratoaurate(III) derivatives includes X-ray crystallography studies, which confirm various structural forms like linear, square-planar, and others. These studies are crucial for understanding the molecular geometry and potential reactivity of these compounds (Zhu, Lindeman, & Kochi, 1999).

Luminescent Material Development

• Tetranitratoaurate(III) and its derivatives are being explored in the development of novel organic luminescent dyes. This exploration is driven by potential applications in fields like plastic electronics and biomedical sciences, highlighting the compound's versatility and the diverse applications of its derivatives (Frath, Massue, Ulrich, & Ziessel, 2014).

Thermoelectric Material Research

• The study of tetranitratoaurate(III) and related compounds extends to their potential use in thermoelectric materials. These materials are significant for converting waste heat into electrical energy, which is crucial for developing alternative energy technologies and reducing greenhouse gas emissions (Tritt & Subramanian, 2006).

Anti-Cancer Properties

• The exploration of gold(III) compounds, including tetranitratoaurate(III), in anti-cancer treatment is ongoing. Their potential as cytotoxic agents and their stability under physiological conditions are key areas of research, indicating their potential applications in medical science (Sun & Che, 2009).